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Compound of Interest

Compound Name: Heneicosane

Cat. No.: B133394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical and physical properties of

heneicosane, alongside detailed experimental protocols and its role in biological systems.

Heneicosane, a long-chain saturated hydrocarbon, is of increasing interest in various scientific

fields, including entomology, pharmacology, and materials science.

Core Chemical and Physical Properties
Heneicosane is a straight-chain alkane consisting of 21 carbon atoms.[1] Its non-polar nature

governs its solubility and physical state. At room temperature, it exists as a white, waxy solid.[2]

[3]
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Property Value Unit

Chemical Formula C₂₁H₄₄ -

Molar Mass 296.57 g·mol⁻¹

Melting Point 39-41 °C

Boiling Point 356.10 °C

Density 0.7919 g·mL⁻¹

Flash Point 113 °C

Water Solubility 2.9 x 10⁻⁸ mg/L at 25°C

Vapor Pressure 8.73 x 10⁻⁵ mm Hg at 25°C

Refractive Index 1.4441 at 20°C

(Data sourced from multiple references, including[1],[2],[3],)

Molecular Structure and Identification
The chemical formula for heneicosane is C₂₁H₄₄, with the linear formula CH₃(CH₂)₁₉CH₃.[1] It

belongs to the alkane family of hydrocarbons, characterized by single bonds between carbon

atoms.[4]

Synonyms: n-Heneicosane, Henicosane.[1][2]

Key Identifiers:

CAS Number: 629-94-7[1][5]

PubChem CID: 12403[1]

InChI Key: FNAZRRHPUDJQCJ-UHFFFAOYSA-N[2]

Experimental Protocols
Synthesis of n-Heneicosane
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A common method for the preparation of n-heneicosane involves a two-step process with a

high overall yield (>95%).[6]

Step 1: Synthesis of 2-Heneicosanone

To a 2-liter, two-necked round-bottom flask equipped with a mechanical stirrer, water

condenser, and a calcium chloride guard tube, add 70 g of 2,4-pentanedione, 650 g of 1-

bromooctadecane, 8 g of 18-crown-6, 140 g of anhydrous potassium carbonate, and 600 ml

of absolute ethanol.[6]

The mixture is stirred and refluxed at 90°C.[6]

The reaction progress is monitored by thin-layer chromatography (TLC).

Upon completion, the mixture is cooled, and the solvent is removed under reduced pressure.

The resulting residue is treated with water and extracted with an organic solvent like

dichloromethane.

The organic layer is then washed, dried, and concentrated to yield crude 2-heneicosanone.

Step 2: Reduction to n-Heneicosane

The crude 2-heneicosanone is reduced using hydrazine hydrate and potassium hydroxide in

diethylene glycol.[6]

The resulting n-heneicosane is separated by extraction with dichloromethane followed by

evaporation of the solvent.[6]

The crude product is purified by distillation (boiling point 129°C at 0.05 mm Hg pressure)

followed by recrystallization from acetone.[6]

Spectroscopic Analysis
Standard spectroscopic techniques are used for the characterization of heneicosane.

Infrared (IR) Spectroscopy: Analysis can be performed on the crystalline solid (melt) or using

Attenuated Total Reflectance (ATR). The spectrum is characterized by strong C-H stretching
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and bending vibrations typical of long-chain alkanes.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The spectrum is relatively simple, showing signals for the methyl (CH₃) and

methylene (CH₂) protons.

¹³C NMR: The spectrum displays distinct peaks for the different carbon environments

within the long alkyl chain.[1]

Biological Significance and Applications
Heneicosane has demonstrated notable biological activity, positioning it as a molecule of

interest for drug development and pest management.

Pheromonal Activity
Heneicosane acts as a pheromone in several insect species. It is a recognition pheromone for

the queen and king in the subterranean termite Reticulitermes flavipes and an oviposition

pheromone for the Aedes aegypti mosquito, which is a vector for diseases like dengue fever.[1]

[3] This makes it a potential candidate for use in targeted insect baits and traps.[3]
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Pheromonal signaling pathway of heneicosane in insects.

Antimicrobial and Anti-inflammatory Potential
Recent studies have highlighted the antimicrobial and anti-inflammatory properties of

heneicosane. It has shown efficacy against various microbes and can inhibit the release of

inflammatory mediators.[7][8]

Antimicrobial Action: Heneicosane has been found to inhibit the growth of certain bacteria

and fungi, including Streptococcus pneumoniae and Aspergillus fumigatus.[8] It can also

inhibit the production of aflatoxin by certain fungal species.[7][9]
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Anti-inflammatory Effects: Research suggests that heneicosane may exert anti-

inflammatory, analgesic, and antipyretic effects by inhibiting the release of inflammatory

mediators like prostaglandins and cytokines.[7]
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Inhibitory effects of heneicosane on biological pathways.

Conclusion
Heneicosane is a multifaceted long-chain alkane with well-defined chemical and physical

properties. Its role as an insect pheromone presents opportunities for the development of novel

pest control strategies. Furthermore, its emerging antimicrobial and anti-inflammatory activities

suggest a potential for its application in the pharmaceutical and drug development sectors. The

experimental protocols outlined in this guide provide a foundation for researchers to

synthesize, purify, and characterize heneicosane for further investigation into its diverse

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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